vat black 16
vat black 16
Brand Name:
Vulcanchem
CAS No.:
1328-19-4
VCID:
VC0074306
InChI:
InChI=1S/C20H9BrClNO2S/c21-10-5-7-14-12(8-10)17(24)16(23-14)20-18(25)11-6-4-9-2-1-3-13(22)15(9)19(11)26-20/h1-8,23H/b20-16+
SMILES:
C1=CC2=C(C(=C1)Cl)C3=C(C=C2)C(=O)C(=C4C(=O)C5=C(N4)C=CC(=C5)Br)S3
Molecular Formula:
C20H9BrClNO2S
Molecular Weight:
442.7 g/mol
vat black 16
CAS No.: 1328-19-4
Main Products
VCID: VC0074306
Molecular Formula: C20H9BrClNO2S
Molecular Weight: 442.7 g/mol
| CAS No. | 1328-19-4 |
|---|---|
| Product Name | vat black 16 |
| Molecular Formula | C20H9BrClNO2S |
| Molecular Weight | 442.7 g/mol |
| IUPAC Name | (2E)-5-bromo-2-(9-chloro-3-oxobenzo[g][1]benzothiol-2-ylidene)-1H-indol-3-one |
| Standard InChI | InChI=1S/C20H9BrClNO2S/c21-10-5-7-14-12(8-10)17(24)16(23-14)20-18(25)11-6-4-9-2-1-3-13(22)15(9)19(11)26-20/h1-8,23H/b20-16+ |
| Standard InChIKey | MJURASYNFLAELQ-CAPFRKAQSA-N |
| Isomeric SMILES | C1=CC2=C(C(=C1)Cl)C3=C(C=C2)C(=O)/C(=C\4/C(=O)C5=C(N4)C=CC(=C5)Br)/S3 |
| SMILES | C1=CC2=C(C(=C1)Cl)C3=C(C=C2)C(=O)C(=C4C(=O)C5=C(N4)C=CC(=C5)Br)S3 |
| Canonical SMILES | C1=CC2=C(C(=C1)Cl)C3=C(C=C2)C(=O)C(=C4C(=O)C5=C(N4)C=CC(=C5)Br)S3 |
| PubChem Compound | 5359928 |
| Last Modified | Nov 09 2021 |
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